3-(2,6-difluorophenylsulfonamido)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)propanamide
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Description
3-(2,6-difluorophenylsulfonamido)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C19H17F2N3O3S2 and its molecular weight is 437.48. The purity is usually 95%.
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Scientific Research Applications
Neuropeptide Y Receptor Antagonists
Compounds structurally related to 3-(2,6-difluorophenylsulfonamido)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)propanamide have been investigated for their potential as neuropeptide Y (NPY) Y5 receptor antagonists. These antagonists are explored for their roles in the central regulation of appetite, potentially offering therapeutic avenues for treating obesity. The pseudoirreversible nonpeptide antagonists of the NPY Y5 receptor show competitive antagonism in radioligand binding assays but display apparently insurmountable antagonism in cell-based functional assays. This is attributed to slow receptor dissociation rates rather than covalent binding, suggesting a novel approach for designing receptor-specific drugs (Mullins et al., 2008).
TRPV1 Antagonists
Research into TRPV1 antagonists has led to the development of pyridine derivatives as potent inhibitors. These compounds, closely related in structure to the compound , offer therapeutic potential in treating pain and hypothermia induced by capsaicin, an active component of chili peppers. This research highlights the importance of structural analogs in discovering new therapeutic agents (Ryu et al., 2015).
Insecticide Development
Sulfoxaflor, a compound within the same chemical family, showcases the application of sulfonamide derivatives in developing novel insecticides targeting sap-feeding pests. Sulfoxaflor exhibits broad-spectrum efficacy against various sap-feeding insects, comparable to neonicotinoids but without cross-resistance, indicating a unique mode of action. This research underscores the potential of sulfonamide derivatives in creating more effective and sustainable agricultural practices (Zhu et al., 2011).
Properties
IUPAC Name |
3-[(2,6-difluorophenyl)sulfonylamino]-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F2N3O3S2/c20-15-3-1-4-16(21)19(15)29(26,27)24-7-6-18(25)23-11-13-9-14(12-22-10-13)17-5-2-8-28-17/h1-5,8-10,12,24H,6-7,11H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPGVMIJGTIGIJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)S(=O)(=O)NCCC(=O)NCC2=CC(=CN=C2)C3=CC=CS3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F2N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.